Cas no 203126-21-0 (4-Methylphenylsulphur Pentafluoride)
203126-21-0 structure
Product Name:4-Methylphenylsulphur Pentafluoride
CAS No:203126-21-0
MF:C7H7F5S
MW:218.18749833107
MDL:MFCD16817600
CID:866783
PubChem ID:50998489
Update Time:2025-04-19
4-Methylphenylsulphur Pentafluoride Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylphenylsulphur pentafluoride
- 4-(Pentafluorothio)toluene
- p-Tolylsulfur Pentafluoride
- 4-Methylphenylsulfur Pentafluoride
- p-Methylphenylsulfur Pentafluoride
- pentafluoro-(4-methylphenyl)-λ6-sulfane
- Pentafluoro(p-tolyl)sulfur
- 4-Methyl(pentafluorosulfanyl)benzene
- 1-Methyl-4-(pentafluoro-lambda~6~-sulfanyl)benzene
- 4-Tolylsulfur pentafluoride
- 4-(pentafluorosulfanyl)toluene
- MFSRNICSILXXMS-UHFFFAOYSA-N
- 1-Methyl-4-(pentafluorothio)benzene
- 4-Methylphenylsulfur(VI)pentafluoride
- ZI
- p-Tolylsulfurpentafluoride
- 1-METHYL-4-(PENTAFLUORO-??-SULFANYL)BENZENE
- D92639
- SCHEMBL817545
- T2829
- pentafluoro-(4-methylphenyl)-lambda6-sulfane
- Sulfur, pentafluoro(4-methylphenyl)-, (OC-6-21)-
- CS-0436783
- 1-methyl-4-(pentafluoro-
- PS-11544
- AKOS025402713
- 203126-21-0
- MFCD16817600
- (OC-6-21)-Pentafluoro(4-methylphenyl)sulfur
- DTXSID70679282
- E?-sulfanyl)benzene
- 4-Methylphenylsulphur Pentafluoride
-
- MDL: MFCD16817600
- Inchi: 1S/C7H7F5S/c1-6-2-4-7(5-3-6)13(8,9,10,11)12/h2-5H,1H3
- InChI Key: MFSRNICSILXXMS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 218.01900
- Monoisotopic Mass: 218.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1
- XLogP3: 5.6
Experimental Properties
- Boiling Point: 96°C/80mmHg(lit.)
- Flash Point: 65°C(lit.)
- Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
- PSA: 25.30000
- LogP: 4.65240
4-Methylphenylsulphur Pentafluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043871-250mg |
p-Tolylsulfur pentafluoride |
203126-21-0 | >98.0%(GC) | 250mg |
£19.00 | 2022-03-01 | |
| Fluorochem | 043871-1g |
p-Tolylsulfur pentafluoride |
203126-21-0 | >98.0%(GC) | 1g |
£38.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160422-1G |
4-Methylphenylsulphur Pentafluoride |
203126-21-0 | >98.0%(GC) | 1g |
¥423.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160422-250mg |
4-Methylphenylsulphur Pentafluoride |
203126-21-0 | >98.0%(GC) | 250mg |
¥292.90 | 2023-09-01 | |
| TRC | M220130-50mg |
4-Methylphenylsulphur Pentafluoride |
203126-21-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220130-100mg |
4-Methylphenylsulphur Pentafluoride |
203126-21-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M220130-500mg |
4-Methylphenylsulphur Pentafluoride |
203126-21-0 | 500mg |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T2829-1g |
4-Methylphenylsulphur Pentafluoride |
203126-21-0 | 98.0%(GC) | 1g |
¥990.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T867996-250mg |
p-Tolylsulfur Pentafluoride |
203126-21-0 | ≥98% | 250mg |
¥331.20 | 2022-09-28 | |
| Apollo Scientific | PC49104-250mg |
4-Methylphenylsulphur pentafluoride |
203126-21-0 | 250mg |
£80.00 | 2025-02-21 |
4-Methylphenylsulphur Pentafluoride Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
203126-21-0 (4-Methylphenylsulphur Pentafluoride) Related Products
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- 1426290-10-9(3-(Pentafluorothio)phenylacetylene)
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- 713-39-3(3-Vinylphenylsulphur pentafluoride, 1-Ethenyl-3-(pentafluorosulphanyl)benzene)
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